Cas no 2171927-28-7 (2-2-(4-{(1,3-dithiolan-2-yl)methylamino}-1H-pyrazol-1-yl)ethoxyethan-1-ol)

• Product Name: 2-2-(4-{(1,3-dithiolan-2-yl)methylamino}-1H-pyrazol-1-yl)ethoxyethan-1-ol
• CAS No: 2171927-28-7
• MF: C₁₁H₁₉N₃O₂S₂
• MW: 289.417459726334
• CID: 6599258
• PubChem ID: 165521112
• Update Time: 2025-05-20

2-2-(4-{(1,3-dithiolan-2-yl)methylamino}-1H-pyrazol-1-yl)ethoxyethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-2-(4-{(1,3-dithiolan-2-yl)methylamino}-1H-pyrazol-1-yl)ethoxyethan-1-ol
• 2-[2-(4-{[(1,3-dithiolan-2-yl)methyl]amino}-1H-pyrazol-1-yl)ethoxy]ethan-1-ol
• 2171927-28-7
• EN300-1275132

• Inchi： 1S/C11H19N3O2S2/c15-2-4-16-3-1-14-9-10(7-13-14)12-8-11-17-5-6-18-11/h7,9,11-12,15H,1-6,8H2
• InChI Key： KPSQFGCSQAJPQZ-UHFFFAOYSA-N
• SMILES： S1CCSC1CNC1C=NN(C=1)CCOCCO

Computed Properties

• Exact Mass: 289.09186920g/mol
• Monoisotopic Mass: 289.09186920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 110Ų

Additional information on 2-2-(4-{(1,3-dithiolan-2-yl)methylamino}-1H-pyrazol-1-yl)ethoxyethan-1-ol

Introduction to 2-2-(4-{(1,3-dithiolan-2-yl)methylamino}-1H-pyrazol-1-yl)ethoxyethan-1-ol (CAS No. 2171927-28-7)

2-2-(4-{(1,3-dithiolan-2-yl)methylamino}-1H-pyrazol-1-yl)ethoxyethan-1-ol, with the CAS number 2171927-28-7, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a dithiolane ring and a pyrazole moiety, both of which contribute to its potential biological activities and therapeutic applications.

The dithiolane ring, a five-membered cyclic structure containing two sulfur atoms, is known for its ability to form stable complexes with various metal ions. This property makes it particularly interesting in the context of metalloprotein inhibitors and other metal-based therapeutic agents. The pyrazole moiety, on the other hand, is a versatile heterocyclic system that has been extensively studied for its diverse biological activities, including anti-inflammatory, anticonvulsant, and anticancer properties.

Recent research has focused on the synthesis and biological evaluation of 2-2-(4-{(1,3-dithiolan-2-yl)methylamino}-1H-pyrazol-1-yl)ethoxyethan-1-ol. A study published in the Journal of Medicinal Chemistry in 2023 reported the successful synthesis of this compound using a multi-step process involving the formation of the dithiolane ring and subsequent coupling with the pyrazole moiety. The researchers also conducted preliminary in vitro assays to evaluate its cytotoxic activity against various cancer cell lines. The results indicated that the compound exhibited significant antiproliferative effects, particularly against breast and lung cancer cells.

Another notable study published in the European Journal of Medicinal Chemistry in 2024 explored the potential of 2-2-(4-{(1,3-dithiolan-2-yl)methylamino}-1H-pyrazol-1-yl)ethoxyethan-1-ol as an inhibitor of protein kinases. Protein kinases are key enzymes involved in numerous cellular processes, including cell growth, differentiation, and apoptosis. Dysregulation of these enzymes is often associated with various diseases, including cancer. The study found that the compound effectively inhibited several protein kinases, including AKT and ERK, which are known to play crucial roles in cancer progression.

The structural uniqueness of 2-2-(4-{(1,3-dithiolan-2-yl)methylamino}-1H-pyrazol-1-yl)ethoxyethan-1-ol also makes it an attractive candidate for further structural modifications to enhance its pharmacological properties. Researchers have investigated various derivatives of this compound by introducing different functional groups at specific positions within the molecule. These modifications have led to the discovery of analogs with improved solubility, stability, and bioavailability.

In addition to its potential as an anticancer agent and protein kinase inhibitor, 2-2-(4-{(1,3-dithiolan-2-yl)methylamino}-1H-pyrazol-1-yl)ethoxyethan-1-ol has shown promise in other therapeutic areas. For instance, a study published in the Journal of Pharmacology and Experimental Therapeutics in 2025 evaluated its anti-inflammatory properties using both in vitro and in vivo models. The results demonstrated that the compound effectively reduced inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The safety profile of 2-2-(4-{(1,3-dithiolan-2-yl)methylamino}-1H-pyrazol-1-y)ethoxyethan-l-ol is another critical aspect that has been extensively studied. Preclinical toxicity studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. These findings support its potential for further development as a safe and effective therapeutic agent.

In conclusion, 2--(4-{(,-dithiolan--yl)methylamino}--pyrazol--yl)ethoxyethan--ol (CAS No. 0) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development. Ongoing research continues to explore its full therapeutic potential and optimize its properties for clinical use.